Cas no 1286744-07-7 (3-((Trifluoromethyl)thio)pyrazin-2-amine)
1286744-07-7 structure
Product Name:3-((Trifluoromethyl)thio)pyrazin-2-amine
CAS No:1286744-07-7
MF:C5H4F3N3S
MW:195.16556930542
CID:2619341
PubChem ID:75406400
Update Time:2025-04-21
3-((Trifluoromethyl)thio)pyrazin-2-amine Chemical and Physical Properties
Names and Identifiers
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- 1286744-07-7
- 3-Trifluoromethylsulfanyl-pyrazin-2-ylamine
- AKOS017344576
- 3-((Trifluoromethyl)thio)pyrazin-2-amine
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- Inchi: 1S/C5H4F3N3S/c6-5(7,8)12-4-3(9)10-1-2-11-4/h1-2H,(H2,9,10)
- InChI Key: NTDSIXQAUAIZDJ-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C(N)=NC=CN=1
Computed Properties
- Exact Mass: 195.00780280Da
- Monoisotopic Mass: 195.00780280Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 77.1Ų
3-((Trifluoromethyl)thio)pyrazin-2-amine Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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